Cas no 2098348-57-1 (1-Benzyl-5-propylpyrrolidin-3-one)

• Product Name: 1-Benzyl-5-propylpyrrolidin-3-one
• CAS No: 2098348-57-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD32761685
• CID: 5608271
• PubChem ID: 132576578
• Update Time: 2025-06-08

1-Benzyl-5-propylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-propylpyrrolidin-3-one
• 1-Benzyl-5-propylpyrrolidine-3-one
• EN300-843620
• J3.648.203F
• 2098348-57-1
• 1-Benzyl-5-propylpyrrolidin-3-one

• MDL： MFCD32761685
• Inchi： 1S/C14H19NO/c1-2-6-13-9-14(16)11-15(13)10-12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3
• InChI Key： PTIXUQIBEZCNSX-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)C(CCC)C1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzyl-5-propylpyrrolidin-3-one

Professional Introduction to 1-Benzyl-5-propylpyrrolidin-3-one (CAS No. 2098348-57-1)

1-Benzyl-5-propylpyrrolidin-3-one, a compound with the chemical identifier CAS No. 2098348-57-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound, characterized by its pyrrolidinone core structure, has garnered attention due to its potential pharmacological properties and its role as a key intermediate in the synthesis of more complex molecules.

The molecular structure of 1-Benzyl-5-propylpyrrolidin-3-one consists of a pyrrolidinone ring substituted with a benzyl group at the 1-position and a propyl group at the 5-position. This specific arrangement of functional groups contributes to its unique chemical reactivity and makes it a valuable scaffold for further derivatization. The presence of both electron-donating and electron-withdrawing groups within the molecule allows for diverse interactions with biological targets, which is a critical factor in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidinone derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The structural features of 1-Benzyl-5-propylpyrrolidin-3-one make it an attractive candidate for further investigation, particularly in the context of developing novel treatments for neurological conditions.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through selective interaction with specific receptors and enzymes. For instance, studies have indicated that pyrrolidinone derivatives can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response. Additionally, these compounds have been shown to interact with neurotransmitter receptors, suggesting potential applications in the treatment of neurodegenerative diseases.

The synthesis of 1-Benzyl-5-propylpyrrolidin-3-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the technical expertise required but also underscore the importance of optimizing reaction conditions to ensure scalability for industrial applications.

Efforts to understand the pharmacokinetic properties of 1-Benzyl-5-propylpyrrolidin-3-one have revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have demonstrated that this compound exhibits moderate bioavailability following oral administration and has a reasonable half-life, which suggests its potential for therapeutic use. Furthermore, its metabolic pathways have been characterized, providing valuable information for drug development and safety assessment.

The role of computational chemistry in studying CAS No. 2098348-57-1 cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets, thereby facilitating the design of more effective derivatives. These computational approaches complement experimental studies by providing rapid screening of virtual libraries and identifying promising candidates for further investigation.

In conclusion, 1-Benzyl-5-propylpyrrolidin-3-one represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, coupled with promising pharmacological properties, make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to evolve, it is expected that compounds like CAS No. 2098348-57-1 will play a crucial role in addressing unmet medical needs across various therapeutic domains.